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Compound of Interest

Compound Name: Phthaloyl-L-alanine

Cat. No.: B554709 Get Quote

An In-depth Technical Guide to Phthaloyl-L-
alanine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Phthaloyl-L-alanine, a key

derivative of the amino acid L-alanine. With its amino group protected by a phthaloyl moiety,

this compound serves as a crucial building block in various scientific and pharmaceutical

applications, from peptide synthesis to the development of novel therapeutic agents. This

document details its chemical identity, physical properties, synthesis protocols, and biological

significance, presenting the information in a clear and accessible format for laboratory and

research use.

Core Chemical Identifiers and Properties
Phthaloyl-L-alanine is a white solid compound with the chemical formula C₁₁H₉NO₄.[1][2] Its

fundamental chemical and physical properties are summarized in the tables below, providing a

quick reference for researchers.

Table 1: Chemical Identifiers for Phthaloyl-L-alanine
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Identifier Value

CAS Number 4192-28-3[3]

Molecular Formula C₁₁H₉NO₄[3]

Molecular Weight 219.20 g/mol [4]

IUPAC Name
(2S)-2-(1,3-dioxoisoindol-2-yl)propanoic acid[2]

[4]

Synonyms
Pht-L-Ala-OH, (S)-2-(1,3-Dioxoisoindolin-2-

yl)propanoic acid, N,N-Phthaloyl-L-alanine[3][4]

PubChem CID 86884

SMILES CC(C(=O)O)N1C(=O)C2=CC=CC=C2C1=O[2]

InChI Key OZWUITKBAWTEAQ-LURJTMIESA-N[4]

Table 2: Physical Properties of Phthaloyl-L-alanine

Property Value

Appearance White solid[2][4]

Melting Point 143.1-145.2 °C[2][4]

Boiling Point (Predicted) 407.9 ± 28.0 °C[2][4]

Density (Predicted) 1.467 ± 0.06 g/cm³[2][4]

Purity ≥ 98% (HPLC)[2][4]

Storage Conditions 2-8 °C[2][4]

Experimental Protocols: Synthesis of Phthaloyl-L-
alanine
The synthesis of Phthaloyl-L-alanine is primarily achieved through the condensation of L-

alanine with phthalic anhydride. The phthaloyl group serves as a robust protecting group for the
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amine functionality of L-alanine, a common strategy in peptide synthesis to prevent unwanted

side reactions.[1][4] Below are two detailed protocols for its preparation.

Method 1: Thermal Condensation in Acetic Acid
This method involves the reaction of L-alanine and phthalic anhydride in a solvent at an

elevated temperature.[1]

Materials:

L-alanine

Phthalic anhydride

Glacial acetic acid

10% Hydrochloric acid (HCl)

Ethanol (for recrystallization)

Water

Diethyl ether

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine 25 mmol of phthalic

anhydride and 25 mmol of L-alanine in 20 mL of glacial acetic acid.[1]

Reflux the mixture for 5-7 hours.[1]

Remove the solvent under reduced pressure (in vacuo) to obtain a sticky, oily mass.[1]

To the oily residue, add 15 mL of water and acidify with 10% HCl.[1]

Reflux the mixture for an additional hour.[1]

After cooling, the resulting precipitate is collected by filtration.[1]
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Recrystallize the crude product from an ethanol-water mixture and dry to yield N-phthaloyl-
L-alanine.[1]

Method 2: Solvent-Free Thermal Condensation
This environmentally friendly approach eliminates the need for a solvent.[1]

Materials:

L-alanine

Phthalic anhydride

Procedure:

Combine equimolar amounts of L-alanine and phthalic anhydride in a flask.[1]

Heat the mixture to 145-150°C with stirring for 45 minutes to 3 hours.[1]

Allow the reaction mixture to cool to room temperature.[1]

The crude product can be purified by recrystallization from a suitable solvent, such as ethyl

acetate, to obtain pure N-phthaloyl-L-alanine with an expected yield of around 90%.[1]

Synthesis Workflow and Reaction Mechanism
The synthesis of Phthaloyl-L-alanine proceeds via a nucleophilic acyl substitution reaction.

The amino group of L-alanine acts as a nucleophile, attacking one of the carbonyl carbons of

phthalic anhydride. This is followed by an intramolecular cyclization and dehydration to form the

stable five-membered phthalimide ring.[1]

L-alanine +
Phthalic Anhydride

Thermal Condensation
(with or without solvent) Phthalamic Acid Intermediate Intramolecular Cyclization

& Dehydration Phthaloyl-L-alanine Purification
(Recrystallization) Pure Phthaloyl-L-alanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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